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Compound of Interest

Compound Name:
2-(Hydroxymethyl)-2-methylpentyl

carbamate

CAS No.: 1471-56-3

Cat. No.: B170035

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]
2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3) is a critical pharmaceutical

intermediate and degradation product associated with the carbamate class of anxiolytics and

muscle relaxants, specifically Carisoprodol and Meprobamate.

In regulatory pharmacopeial contexts (USP/EP), this compound is designated as Carisoprodol

Related Compound A. It represents the monocarbamate derivative of the parent diol (2-methyl-

2-propyl-1,3-propanediol). Its detection is essential for:

Purity Profiling: Monitoring the hydrolysis of Carisoprodol or Meprobamate during stability

testing.

Process Control: Verifying the completeness of carbamoylation reactions during drug

substance synthesis.
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Chemical Structure & Challenges[4]
Molecular Formula:

MW: 189.25 g/mol

Key Analytical Challenge: The molecule lacks a strong chromophore (UV active only <215

nm) and is thermally labile, making direct Gas Chromatography (GC) risky without

derivatization.

Pathway Context
The following diagram illustrates the degradation pathway where the analyte serves as the

central intermediate between the active pharmaceutical ingredient (API) and the inactive diol.
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Caption: Figure 1. The analyte acts as the convergent degradation intermediate for both

Carisoprodol and Meprobamate.

Method A: High-Performance Liquid
Chromatography (HPLC-UV)
Application: Routine Quality Control (QC), Purity Analysis, and Stability Testing. Rationale:

While the analyte has weak UV absorbance, low-wavelength UV (200-210 nm) is sufficient for

limit tests when using high-purity solvents to minimize background noise.

Protocol Parameters

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b170035/docs?utm_src=pdf-body-img#application-note-analytical-strategies-for-2-hydroxymethyl-2-methylpentyl-carbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Column
C18 (L1), 250 mm x 4.6 mm, 5 µm (e.g., Agilent

Zorbax Eclipse Plus or equivalent)

Mobile Phase A Water (Milli-Q grade)

Mobile Phase B Acetonitrile (HPLC Grade)

Mode Isocratic

Ratio (A:B) 70:30 (v/v)

Flow Rate 1.0 mL/min

Column Temp 30°C

Detection UV @ 205 nm

Injection Volume 10-20 µL

Run Time 30 minutes

Experimental Workflow
Diluent Preparation: Use the mobile phase (70:30 Water:ACN) as the diluent to prevent

solvent shock and peak distortion.

System Suitability Solution: Prepare a mixture containing 1.0 mg/mL Carisoprodol and 0.05

mg/mL of 2-(hydroxymethyl)-2-methylpentyl carbamate.

Resolution Criteria: The resolution (

) between the analyte (eluting earlier due to free hydroxyl group) and the parent drug must
be > 2.0.

Relative Retention Time (RRT):

Analyte (Monocarbamate): ~0.4 - 0.5

Parent (Carisoprodol): 1.0
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Critical Note: At 205 nm, organic impurities in the mobile phase can cause baseline drift. Ensure

the use of HPLC-grade acetonitrile and freshly prepared water.

Method B: LC-MS/MS (Trace Detection)
Application: Genotoxic impurity screening, trace analysis in biological matrices, or cleaning

validation. Rationale: Mass spectrometry overcomes the UV sensitivity limitation. The

carbamate moiety ionizes well in positive electrospray ionization (ESI+) mode.

Instrument Configuration
System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex QTRAP or Thermo TSQ).

Ion Source: Electrospray Ionization (ESI), Positive Mode.

MS Source Parameters (Optimized)
Parameter Setting

Spray Voltage 3500 - 4500 V

Sheath Gas 40 arb units

Aux Gas 10 arb units

Capillary Temp 300°C

Vaporizer Temp 350°C

MRM Transitions (Multiple Reaction Monitoring)
The analyte forms a protonated molecular ion

or an ammonium adduct

.
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Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Interpretation

190.1 172.1 15
Loss of Water

(Dehydration)

190.1 129.1 25
Loss of Carbamate (-

OCONH2)

190.1 111.1 35
Characteristic Alkyl

Fragment

LC-MS Protocol Workflow

Sample Matrix
(API or Plasma)

Protein Precipitation / Dilution
(MeOH:Water 50:50)

Filtration
(0.22 µm PTFE)

UHPLC Injection
(C18, 1.7 µm)

ESI+ Source
(m/z 190.1)

MRM Detection
(Quant: 190->129)
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Caption: Figure 2. Optimized LC-MS/MS workflow for high-sensitivity detection.

Method C: GC-MS (Derivatization Required)
Application: Orthogonal confirmation or forensic analysis. Rationale: Carbamates are thermally

unstable and may degrade into the parent diol or undergo rearrangement in a hot GC injector.

[1] Silylation of the free hydroxyl group stabilizes the molecule and improves volatility.

Derivatization Protocol (BSTFA + TMCS)
Dry Sample: Evaporate the sample extract to dryness under nitrogen.

Reagent Addition: Add 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1%

TMCS.

Incubation: Seal vial and heat at 60°C for 30 minutes.

Dilution: Dilute with anhydrous Ethyl Acetate.

Injection: Inject 1 µL into GC-MS (Splitless).

GC Parameters[4][5][6][7][8]
Column: DB-5MS (30 m x 0.25 mm x 0.25 µm).

Inlet Temp: 250°C.

Carrier Gas: Helium @ 1.0 mL/min.

Oven Program:

Initial: 80°C (hold 1 min)

Ramp: 10°C/min to 280°C

Hold: 5 mins.
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Detection: EI Source (70 eV), SIM mode for silylated molecular ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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